8-chloro-3-(methoxymethyl)-5-methyl-4H-imidazo[1,5-a][1,4]benzodiazepin-6-one

• CAS RN: 164025-33-6
• Molecular Formula: C14H14ClN3O2
• Molecular Weight: 291.73 g/mol
• IUPAC Name: 8-chloro-3-(methoxymethyl)-5-methyl-4H-imidazo[1,5-a][1,4]benzodiazepin-6-one
• InChI: InChI=1S/C14H14ClN3O2/c1-17-6-13-11(7-20-2)16-8-18(13)12-4-3-9(15)5-10(12)14(17)19/h3-5,8H,6-7H2,1-2H3
• InChI Key: FXIDXTIMKAEBGY-UHFFFAOYSA-N
• SMILES: CN1CC2=C(N=CN2C3=C(C1=O)C=C(C=C3)Cl)COC
• Appearance: Solid powder
• solubility: Soluble in DMSO, not in water
• synonyms: PWZ-029; PWZ 029; PWZ029.

Description

PWZ-029 is a benzodiazepine derivative drug with nootropic effects developed by WiSys. It acts as a subtype-selective, mixed agonist-inverse agonist at the benzodiazepine binding site on the gamma-aminobutyric acid type A receptor. Specifically, it acts as a partial inverse agonist at the alpha 5 subtype and a weak partial agonist at the alpha 3 subtype . This unique pharmacological profile allows PWZ-029 to enhance memory at low doses without causing convulsant or anxiogenic effects .

Preparation Methods

The synthesis of PWZ-029 involves several steps, starting with the preparation of the core imidazobenzodiazepine structure. The synthetic route typically includes the following steps:

Formation of the imidazole ring: This involves the reaction of an appropriate benzodiazepine precursor with a suitable imidazole-forming reagent.

Substitution reactions: Introduction of the chloro and methoxymethyl groups at specific positions on the benzodiazepine core.

Final modifications: Methylation and other necessary modifications to achieve the final structure of PWZ-029.

Industrial production methods for PWZ-029 would likely involve optimization of these synthetic routes to ensure high yield and purity, as well as scalability for large-scale production.

Chemical Reactions Analysis

PWZ-029 undergoes several types of chemical reactions, including:

Oxidation: This reaction can occur at various positions on the benzodiazepine ring, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can modify the imidazole ring or other functional groups, potentially altering the pharmacological properties of the compound.

Substitution: Common reagents for substitution reactions include halogenating agents and alkylating agents, which can introduce new functional groups or modify existing ones.

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can produce a variety of substituted benzodiazepine analogs.

Scientific Research Applications

PWZ-029 has several scientific research applications, particularly in the fields of chemistry, biology, medicine, and industry:

Chemistry: PWZ-029 serves as a valuable tool for studying the structure-activity relationships of benzodiazepine derivatives and their interactions with gamma-aminobutyric acid type A receptors.

Biology: The compound is used to investigate the role of gamma-aminobutyric acid type A receptors in various biological processes, including memory and learning.

Medicine: PWZ-029’s memory-enhancing effects make it a potential candidate for the development of cognitive enhancers and treatments for memory-related disorders.

Industry: The compound’s unique pharmacological profile may lead to the development of new therapeutic agents with improved safety and efficacy profiles.

Mechanism of Action

PWZ-029 exerts its effects by binding to the benzodiazepine binding site on the gamma-aminobutyric acid type A receptor. It acts as a partial inverse agonist at the alpha 5 subtype and a weak partial agonist at the alpha 3 subtype . This mixed agonist-inverse agonist activity modulates the receptor’s function, enhancing memory at low doses without causing convulsant or anxiogenic effects . The molecular targets and pathways involved in PWZ-029’s mechanism of action include the modulation of gamma-aminobutyric acid neurotransmission and the regulation of synaptic plasticity .

Comparison with Similar Compounds

PWZ-029 is unique among benzodiazepine derivatives due to its selective activity at the alpha 5 and alpha 3 subtypes of the gamma-aminobutyric acid type A receptor. Similar compounds include:

RY-080: Another negative allosteric modulator of gamma-aminobutyric acid type A receptors, which has greater intrinsic efficacy than PWZ-029.

Xli-093: A selective ligand for gamma-aminobutyric acid type A receptors, which does not exhibit the same memory-enhancing effects as PWZ-029.

SH-053-R-CH3-2’F: An agonist selective for gamma-aminobutyric acid type A receptors containing the alpha 5 subunit, which can antagonize the effects of PWZ-029 at higher doses.

PWZ-029’s unique pharmacological profile, including its selective activity and memory-enhancing effects, distinguishes it from these similar compounds.